Cas no 118787-61-4 (5,7-diphenyl-[1,2,4]triazolo[1,5-a]pyrimidine)

• Product Name: 5,7-diphenyl-[1,2,4]triazolo[1,5-a]pyrimidine
• CAS No: 118787-61-4
• MF: C₁₇H₁₂N₄
• MW: 272.30398273468
• CID: 2615913
• PubChem ID: 2834454
• Update Time: 2025-04-21

5,7-diphenyl-[1,2,4]triazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5,7-diphenyl-[1,2,4]triazolo[1,5-a]pyrimidine
• NCGC00240891-01
• Enamine_001378
• DTXSID60385401
• [1,2,4]Triazolo[1,5-a]pyrimidine, 5,7-diphenyl-
• MLS000717981
• HMS1397O14
• CHEMBL1579882
• STK083468
• Cambridge id 5217748
• SMR000279549
• BRD-K44618881-001-09-7
• AKOS000561310
• 5,7-diphenyl-1,2,4-triazolo[1,5-a]pyrimidine
• 5,7-diphenyl[1,2,4]triazolo[1,5-a]pyrimidine
• 118787-61-4
• CCG-274647
• HMS2665B20

• Inchi： 1S/C17H12N4/c1-3-7-13(8-4-1)15-11-16(14-9-5-2-6-10-14)21-17(20-15)18-12-19-21/h1-12H
• InChI Key： NSUMXFHCLFXIFH-UHFFFAOYSA-N
• SMILES： N12C(=NC=N1)N=C(C1C=CC=CC=1)C=C2C1C=CC=CC=1

Computed Properties

• Exact Mass: 272.106196400Da
• Monoisotopic Mass: 272.106196400Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 43.1Ų